Cas no 2171451-73-1 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171451-73-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5999772
• PubChem ID: 165531611
• Update Time: 2025-05-20

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• 2171451-73-1
• EN300-1576857
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(13-25(30)31)27-24(29)14-23(16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-,23?/m0/s1
• InChI Key： VPBIJCOSSGBABH-NVHKAFQKSA-N
• SMILES： O(C(NC(CC(N[C@H](CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Recent Advances in the Study of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171451-73-1)

The compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171451-73-1) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), particularly in the construction of complex peptide architectures with enhanced stability and bioactivity.

Structural analysis reveals that the compound's unique configuration - featuring both Fmoc protection and a branched methylpentanamido side chain - contributes to improved solubility in organic solvents while maintaining compatibility with standard peptide coupling reagents. This characteristic has made it particularly valuable in the synthesis of constrained peptides and peptidomimetics targeting challenging biological interfaces.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2171451-73-1 as a key intermediate in developing novel protease inhibitors. The compound's structural features enabled the introduction of steric constraints that significantly improved the inhibitors' selectivity profiles against off-target proteases. The study reported a 15-fold increase in target specificity compared to previous generation compounds.

Ongoing research has also investigated the compound's potential in prodrug development. Its carboxylic acid moiety allows for straightforward conjugation with various drug molecules, while the Fmoc group provides orthogonal protection that can be selectively removed under mild conditions. This dual functionality has been leveraged in the design of tumor-targeting prodrug systems with enhanced pharmacokinetic properties.

From a synthetic chemistry perspective, recent optimizations in the preparation of 2171451-73-1 have focused on improving yield and purity. A 2024 publication in Organic Process Research & Development described a novel crystallization protocol that achieves >99% purity while reducing solvent consumption by 40% compared to traditional methods. These process improvements are particularly significant given the compound's increasing use in GMP-compliant peptide manufacturing.

Looking forward, researchers anticipate expanded applications of this building block in the development of next-generation peptide therapeutics, including cyclic peptides, stapled peptides, and peptide-drug conjugates. Its structural versatility and well-characterized reactivity profile position it as a valuable tool in addressing current challenges in peptide-based drug discovery.